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Cat. No.: B1293928

Get Quote

Introduction: The Emergence of a Multifaceted
Phosphorus(V) Reagent
Trimorpholinophosphine oxide (TMPO), a crystalline solid with the chemical formula

C₁₂H₂₄N₃O₄P, is a fascinating and versatile organophosphorus compound that has garnered

increasing interest in various domains of chemical synthesis.[1][2] Characterized by a central

phosphorus atom double-bonded to an oxygen atom and single-bonded to three morpholine

rings, TMPO's unique structural and electronic properties position it as a valuable tool for

researchers, particularly in the fields of organic synthesis, catalysis, and pharmaceutical

development.[1][2] This technical guide aims to provide an in-depth exploration of the

synthesis, properties, and applications of TMPO, offering field-proven insights and detailed

methodologies for its effective utilization.
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A thorough understanding of a reagent's physical and chemical characteristics is paramount for

its successful application. The key properties of Trimorpholinophosphine oxide are

summarized in the table below.

Property Value Reference(s)

CAS Number 4441-12-7 [1]

Molecular Formula C₁₂H₂₄N₃O₄P [1]

Molecular Weight 305.31 g/mol [1]

Appearance White crystalline powder [1]

Melting Point 185 - 195 °C [1]

Solubility Soluble in water [1]

While a definitive X-ray crystal structure for Trimorpholinophosphine oxide is not widely

available in the reviewed literature, its molecular structure can be confidently predicted based

on spectroscopic data and the known geometries of similar phosphine oxides. The phosphorus

center is expected to adopt a tetrahedral geometry, with the three nitrogen atoms of the

morpholine rings and the oxygen atom occupying the vertices.

Spectroscopic characterization is essential for confirming the identity and purity of TMPO.

While specific, high-resolution spectra for TMPO are not readily found in the literature, the

expected NMR spectral features can be inferred.

¹H NMR: The proton NMR spectrum is expected to show multiplets corresponding to the

methylene protons of the morpholine rings.

¹³C NMR: The carbon NMR spectrum would display signals for the methylene carbons of the

morpholine rings.

³¹P NMR: The phosphorus-31 NMR spectrum is the most diagnostic tool for characterizing

phosphine oxides. For TMPO, a single sharp peak is expected in the characteristic chemical

shift region for phosphine oxides.
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Synthesis of Trimorpholinophosphine Oxide: A
Methodological Overview
While a specific, detailed, and peer-reviewed protocol for the synthesis of

Trimorpholinophosphine oxide is not extensively documented in readily available literature,

the most logical and commonly employed method for the preparation of phosphine amides

involves the reaction of a phosphorus oxyhalide with the corresponding amine. In the case of

TMPO, this would involve the reaction of phosphorus oxychloride (POCl₃) with morpholine.

Proposed Synthetic Pathway
The synthesis is predicated on the nucleophilic substitution of the chlorine atoms of

phosphorus oxychloride by the nitrogen atom of morpholine. The reaction typically requires a

base to neutralize the hydrochloric acid generated as a byproduct.

Reactants Products

P(=O)Cl₃

Trimorpholinophosphine Oxide3 x Morpholine

Base (e.g., Triethylamine) 3 x Base·HCl

Click to download full resolution via product page

Caption: Proposed synthesis of Trimorpholinophosphine oxide.

General Experimental Protocol (Hypothetical)
The following is a generalized, hypothetical protocol based on standard organic synthesis

techniques for similar reactions. Note: This protocol has not been experimentally validated from
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the reviewed literature and should be adapted and optimized with appropriate safety

precautions in a laboratory setting.

Reaction Setup: A solution of morpholine (3.0 equivalents) and a suitable non-nucleophilic

base, such as triethylamine (3.0 equivalents), in an anhydrous aprotic solvent (e.g.,

dichloromethane or tetrahydrofuran) is prepared in a round-bottom flask equipped with a

magnetic stirrer and an addition funnel, under an inert atmosphere (e.g., nitrogen or argon).

Cooling: The reaction mixture is cooled to 0 °C in an ice bath.

Addition of Phosphorus Oxychloride: A solution of phosphorus oxychloride (1.0 equivalent) in

the same anhydrous solvent is added dropwise to the cooled morpholine solution via the

addition funnel over a period of 30-60 minutes, with vigorous stirring. The reaction is

exothermic, and the temperature should be maintained at or below 5 °C.

Reaction Progression: After the addition is complete, the reaction mixture is allowed to slowly

warm to room temperature and stirred for an additional 12-24 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC) or ³¹P NMR spectroscopy.

Workup: Upon completion, the reaction mixture is filtered to remove the triethylamine

hydrochloride salt. The filtrate is then washed sequentially with water, dilute hydrochloric

acid, saturated sodium bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate,

filtered, and the solvent is removed under reduced pressure. The crude product can be

purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl

acetate/hexanes) to afford Trimorpholinophosphine oxide as a white crystalline solid.

Applications in Organic Synthesis and Catalysis
Trimorpholinophosphine oxide's utility in organic synthesis stems from its properties as a

ligand for metal catalysts and as a potential coupling reagent.[1][2]

Role as a Ligand in Coordination Chemistry
The oxygen atom of the P=O group in TMPO is a hard Lewis base, making it an effective ligand

for a variety of metal ions.[3] The coordination of TMPO to a metal center can influence the
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metal's electronic properties and steric environment, thereby modulating its catalytic activity.

While specific catalytic systems employing TMPO are not extensively detailed in the literature,

its structural similarity to other phosphine oxide ligands suggests its potential in various

transition metal-catalyzed reactions, such as cross-coupling reactions.[1]

Trimorpholinophosphine Oxide (TMPO)

P=O group acts as a Lewis base

TMPO-Metal Complex

[M(TMPO)n]

Coordination

Metal Center (M)

Lewis acid

Catalytic Applications

e.g., Cross-Coupling Reactions

Potential Use

Click to download full resolution via product page

Caption: TMPO as a ligand in coordination chemistry.

Potential as a Coupling Reagent in Peptide Synthesis
Phosphine oxide-based reagents have been investigated as coupling agents in peptide

synthesis. The mechanism is believed to involve the activation of the carboxylic acid group of

an amino acid by the phosphine oxide, forming a highly reactive phosphonium intermediate.

This intermediate is then susceptible to nucleophilic attack by the amino group of another

amino acid, leading to the formation of a peptide bond.

While specific studies detailing the use of TMPO in peptide synthesis are scarce, the general

mechanism provides a framework for its potential application.
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Activation Step

Coupling Step

Amino Acid 1
(R-COOH) Activated Intermediate

TMPO

Dipeptide
(R-CO-NH-R')

Amino Acid 2
(H₂N-R') TMPO byproduct

Click to download full resolution via product page

Caption: Proposed mechanism of TMPO in peptide coupling.

Relevance in Drug Discovery and Development
The incorporation of phosphine oxide moieties into drug candidates is an emerging strategy in

medicinal chemistry.[4] Phosphine oxides can act as bioisosteres for other functional groups

and can significantly improve the physicochemical properties of a molecule, such as solubility

and metabolic stability.[4]

While there are no specific examples in the reviewed literature of approved drugs synthesized

using Trimorpholinophosphine oxide, its properties suggest its potential as a building block

or reagent in the synthesis of novel pharmaceutical compounds.[2] The morpholine groups in

TMPO can enhance water solubility, a desirable trait for many drug candidates.

Safety and Handling
Trimorpholinophosphine oxide is a chemical reagent and should be handled with appropriate

safety precautions in a well-ventilated laboratory. Standard personal protective equipment,

including safety glasses, gloves, and a lab coat, should be worn. For detailed safety

information, it is crucial to consult the Safety Data Sheet (SDS) provided by the supplier.
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Conclusion
Trimorpholinophosphine oxide is a promising organophosphorus compound with a range of

potential applications in organic synthesis, catalysis, and drug discovery. Its straightforward,

albeit not formally documented, synthesis and its unique structural features make it an

attractive target for further investigation. While the full scope of its utility is still being explored,

the insights provided in this guide, drawn from the broader understanding of phosphine oxides,

offer a solid foundation for researchers and drug development professionals to begin

harnessing the potential of this versatile reagent. Further research into its specific catalytic

activities and its role in the synthesis of complex molecules will undoubtedly solidify its position

in the synthetic chemist's toolbox.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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